Cas no 1005585-32-9 (4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione)

• Product Name: 4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
• CAS No: 1005585-32-9
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• MDL: MFCD04967127
• CID: 1010934
• PubChem ID: 17024780
• Update Time: 2025-04-20

4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
• AKOS B007377
• ART-CHEM-BB B007377
• 4,4-DIFLUORO-1-(1-METHYL-1H-PYRAZOL-4-YL)-BUTANE-1,3-DIONE
• BBL039116
• A910825
• EN300-228459
• 4,4-difluoro-1-(1-methylpyrazol-4-yl)butane-1,3-dione
• 4,4-DIFLUORO-1-(1-METHYL-1H-PYRAZOL-4-YL)-1,3-BUTANEDIONE
• AKOS000308198
• CS-0300677
• STK313018
• 1005585-32-9

• MDL： MFCD04967127
• Inchi： 1S/C8H8F2N2O2/c1-12-4-5(3-11-12)6(13)2-7(14)8(9)10/h3-4,8H,2H2,1H3
• InChI Key： BXJRUTLAZQIMMQ-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=NN(C)C=1)=O)=O)F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų